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Compound of Interest

Compound Name: 4-Methyl-1,3-dioxolane

Cat. No.: B094731

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of specific dioxolane derivatives
as fragrance ingredients. A critical distinction is made between 4-Methyl-1,3-dioxolane (CAS
1072-47-5) and the commercially significant fragrance ingredient Methyl Dioxolan (Ethyl 2-(2-
methyl-1,3-dioxolan-2-yl)acetate, CAS 6413-10-1), also known as Fructone or Apple Ketal.
While both are structurally related, their applications in the fragrance industry are distinctly
different.

4-Methyl-1,3-dioxolane (CAS 1072-47-5): A Note on
Fragrance Application

Extensive literature review indicates that 4-Methyl-1,3-dioxolane is not commonly utilized as a
fragrance ingredient. Its primary applications appear to be in other chemical sectors. For
instance, it has been investigated for its role as a monooxygenase inhibitor and for its
anticholinergic properties in pharmaceutical research.[1] Olfactory characterization of closely
related compounds, such as 2-ethyl-4-methyl-1,3-dioxolane, has identified them as having a
"medicinal sweet or sickening sweet smell,” suggesting that not all simple dioxolane derivatives
possess desirable fragrance profiles.[2]

Researchers and formulators should exercise caution and conduct thorough sensory
evaluations before considering 4-Methyl-1,3-dioxolane for fragrance applications.

Physicochemical Properties of 4-Methyl-1,3-dioxolane:
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Property Value

Molecular Formula C4HsO2

Molecular Weight 88.11 g/mol

CAS Number 1072-47-5
Appearance Colorless liquid
Boiling Point 84 °C at 745 mm Hg
Density 0.983 g/mL at 25 °C
Flash Point -2 °C (28 °F)
Refractive Index n20/D 1.398

Source: PubChem, ChemicalBook[1][3]

Methyl Dioxolan (Ethyl 2-(2-methyl-1,3-dioxolan-2-
yl)acetate, CAS 6413-10-1): A Key Fragrance
Ingredient

Methyl Dioxolan, also known by trade names such as Fructone and Apple Ketal, is a widely
used synthetic aroma chemical valued for its versatile and appealing scent profile.[4][5]

Olfactory Profile and Applications

Methyl Dioxolan is characterized by a multi-faceted scent profile, making it a valuable
component in a wide range of fragrance creations.

o Scent Profile: Primarily described as a fruity, green apple, and jasmine-like scent with sweet,
woody undertones reminiscent of sweet pine.[5][6] It can also possess subtle melon-like
facets that add brightness to a fragrance.[6]

e Applications: Its versatility allows for its incorporation into numerous product categories,
including:
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[e]

Fine Fragrances

o

Soaps and Detergents

[¢]

Toiletries (Shampoos, Lotions, Creams)[6][7]

[¢]

Fabric Care Products (Fabric Softeners)[6]
It is particularly effective in fruity-floral accords, where it enhances freshness and modernity.[6]

Quantitative Data for Methyl Dioxolan:

Parameter Value

CAS Number 6413-10-1

Molecular Formula CsH1404

Molecular Weight 174.20 g/mol

Appearance Colorless to pale yellow liquid
Flash Point 92 °C

Vapor Pressure 18.10 Paat 25 °C

CLogP 1.30

Typical Use Level < 20% in fragrance formulations
Tenacity on Blotter > 12 hours

Source: Takasago International Corporation, Galbora[8][9]

Performance and Stability in Formulations

One of the key advantages of Methyl Dioxolan is its performance in various product bases,
contributing to both the longevity and diffusion of the fragrance.[6]

Stability Profile of Methyl Dioxolan:
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Application pH Stability
Fine Fragrance Good
Fabric Softener 3 Good
Antiperspirants 3.5 Poor
Toiletry Applications 6 Good
Liquid Detergent 9 Fair
Soap 10 Fair
Powder Detergent 11 Poor
Bleach 14 Poor

Source: Takasago International Corporation, Galbora[8][9]

Substantivity (Adherence to a Surface):

Surface Substantivity
Skin Poor
Dry Fabric Poor
Wet Fabric Good
Hair Poor

Source: Takasago International Corporation, Galbora[8][9]

Experimental Protocols

Objective: To characterize the scent profile of Methyl Dioxolan.

Materials:

o Methyl Dioxolan (=99% purity)
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Ethanol (perfumer's grade)

Glass beakers

Pipettes

Fragrance blotters (smelling strips)

Procedure:

Prepare a 10% dilution of Methyl Dioxolan in ethanol.

e Dip a fragrance blotter into the solution, ensuring it is saturated but not dripping.

» Wave the blotter a few inches from the nose and inhale gently.

e Record the initial scent impressions (top notes).

» Allow the blotter to air for several minutes and re-evaluate to determine the heart notes.

o Continue to evaluate the blotter periodically over several hours to assess the base notes and
tenacity.

o Document all olfactory descriptors (e.g., fruity, green apple, jasmine, sweet, woody).
Objective: To evaluate the stability of Methyl Dioxolan in a high pH liquid detergent.

Materials:

Methyl Dioxolan

Unfragranced liquid detergent base (pH 9)

Glass storage bottles

Incubator or oven set to 40°C

Gas Chromatography-Mass Spectrometry (GC-MS) equipment
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Procedure:

Prepare a 1% solution of Methyl Dioxolan in the liquid detergent base.

o Store a control sample at room temperature in the dark.

» Place a test sample in the incubator at 40°C for 4 weeks to simulate accelerated aging.

o At weekly intervals, take an aliquot from both the control and test samples.

o Extract the fragrance from the detergent base using an appropriate solvent (e.g., hexane).
e Analyze the extract using GC-MS to quantify the concentration of Methyl Dioxolan.

o Compare the concentration of Methyl Dioxolan in the aged sample to the control to
determine the percentage of degradation.

» Conduct an olfactory evaluation of the aged detergent to assess any changes in the scent
profile.

Visualization of Experimental Workflow and Logical
Relationships
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Protocol 1: Olfactory Profile Evaluation

Start: Obtain Methyl Dioxolan

Prepare 10% Dilution in Ethanol

:

Dip Fragrance Blotter

:

Evaluate Top Notes

:

Evaluate Heart Notes (after minutes)

:

Evaluate Base Notes (after hours)

:

Record Olfactory Descriptors

End: Profile Characterized

Protocol 2: Stability Assessment

Start: Obtain Unfragranced Base

Prepare 1% Fragranced Detergent

:

Store Control (RT) & Test (40°C) Samples

:

Weekly Sampling (4 weeks)

:

Solvent Extraction

:

GC-MS Analysis Olfactory Evaluation of Aged Sample

:

Compare Aged vs. Control

End: Stability Determined

Click to download full resolution via product page

Caption: Workflow for the olfactory and stability evaluation of a fragrance ingredient.
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Caption: Logical relationships influencing the application of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dioxolane Derivatives
in Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094731#4-methyl-1-3-dioxolane-as-a-fragrance-
ingredient-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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